Cas no 842144-04-1 (N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide)

• Product Name: N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide
• CAS No: 842144-04-1
• MF: C₁₀H₁₀BrClN₄O
• MW: 317.569599628448
• CID: 1821890
• PubChem ID: 57973904
• Update Time: 2025-11-06

N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide
• KB-258240
• N-(5-Bromo-2-chloro-pyridin-3-yl)-benzenesulfonamide
• AK118898
• N-(5-bromo-2-chloro-3-pyridinyl)benzenesulfonamide
• N-(5-bromo-2-chloro-4-ethylamino-pyridin-3-yl)cyanoacetamide
• N-[5-romo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide
• QC-894
• N-(5-bromo-2-chloro-4-(ethylamino)pyridin-3-yl)-2-cyanoacetamide
• N-(5-bromo-2-chloro-4-ethylamino-pyridin-3-yl)-cyanoacetamide
• N-[5-Bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide (ACI)
• N-(5-Bromo-2-chloro-4-ethylaminopyridin-3-yl)-2-cyanoacetamide
• AKOS037649864
• 842144-04-1
• CS-M1112
• DB-255477
• SCHEMBL691441
• VMPXWJFBEVLLSB-UHFFFAOYSA-N
• CS-13793
• N-[5-BROMO-2-CHLORO-4-(ETHYLAMINO)PYRIDIN-3-YL]-2-CYANOACETAMIDE
• DTXSID401171622

• Inchi： 1S/C10H10BrClN4O/c1-2-14-8-6(11)5-15-10(12)9(8)16-7(17)3-4-13/h5H,2-3H2,1H3,(H,14,15)(H,16,17)
• InChI Key： VMPXWJFBEVLLSB-UHFFFAOYSA-N
• SMILES： N#CCC(NC1C(NCC)=C(Br)C=NC=1Cl)=O

Computed Properties

• Exact Mass: 315.97300
• Monoisotopic Mass: 315.97265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 81.30000
• LogP: 3.50398

Additional information on N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide

Research Brief on N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide (CAS: 842144-04-1)

N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide (CAS: 842144-04-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of kinase inhibition and targeted cancer therapies.

Recent research has highlighted the compound's utility in the development of kinase inhibitors, which are critical in modulating cellular signaling pathways implicated in various diseases, including cancer and inflammatory disorders. The presence of the bromo and chloro substituents on the pyridine ring, along with the ethylamino and cyanoacetamide moieties, provides a versatile scaffold for further chemical modifications. This structural flexibility allows researchers to explore its potential in creating highly selective and potent inhibitors.

One of the most notable findings in recent literature is the compound's application in the synthesis of inhibitors targeting specific kinases, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These kinases play pivotal roles in tumor growth and angiogenesis, making them prime targets for anticancer drug development. Studies have demonstrated that derivatives of N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide exhibit promising inhibitory activity against these kinases, with some showing nanomolar potency in preclinical assays.

In addition to its role in kinase inhibition, the compound has also been explored for its potential in other therapeutic areas. For instance, recent investigations have examined its utility in the development of antimicrobial agents. The electron-withdrawing properties of the cyanoacetamide group, combined with the halogenated pyridine core, contribute to its ability to interact with bacterial enzymes, thereby disrupting microbial growth. Preliminary results suggest that this compound could serve as a lead structure for the design of new antibiotics, particularly against resistant strains.

The synthesis and characterization of N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide have been detailed in several recent publications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm its structure and purity. Furthermore, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the rational design of more effective derivatives.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to enhance these properties while maintaining or improving the compound's biological activity.

In conclusion, N-[5-bromo-2-chloro-4-(ethylamino)-3-pyridinyl]-2-cyanoacetamide (CAS: 842144-04-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and antimicrobial applications. Continued research and development efforts are expected to yield novel therapeutic candidates based on this compound, contributing to advancements in the treatment of cancer and infectious diseases. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial in realizing its full potential.